Cas no 2228910-74-3 (tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate
• CAS No: 2228910-74-3
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 6406606
• PubChem ID: 165714496
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate
• 2228910-74-3
• tert-butyl N-[3-amino-2-(1H-indol-3-yl)-2-methylpropyl]carbamate
• EN300-1883634

• Inchi： 1S/C17H25N3O2/c1-16(2,3)22-15(21)20-11-17(4,10-18)13-9-19-14-8-6-5-7-12(13)14/h5-9,19H,10-11,18H2,1-4H3,(H,20,21)
• InChI Key： GCSCNMVLQFHVIA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate (CAS No. 2228910-74-3)

Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate, with the CAS number 2228910-74-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a carbamate group and an indole moiety, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate can be broken down into several key functional groups. The carbamate group, which is attached to a tert-butyl group, provides a stable backbone for the molecule while also enabling interactions with various biological targets. The indole moiety, on the other hand, is known for its role in numerous pharmacologically active compounds and has been extensively studied for its potential in modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in the development of new drugs. The indole ring in Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate is particularly interesting due to its ability to engage with biological receptors and enzymes in a manner that can lead to therapeutic effects. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The presence of the amino group further enhances the compound's potential by allowing for various modifications and interactions with biological systems.

In the context of drug discovery, the synthesis and characterization of Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate are critical steps that require meticulous attention to detail. The synthesis involves multiple steps, including the formation of the carbamate linkage and the introduction of the indole ring. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

The tert-butyl group in the compound's name plays a significant role in its overall stability and reactivity. This bulky group helps to shield the reactive sites on the molecule, making it more resistant to degradation under various conditions. Additionally, the tert-butyl group can influence the compound's solubility and bioavailability, which are crucial factors in determining its effectiveness as a drug candidate.

Recent studies have demonstrated that Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate exhibits interesting pharmacological properties. For example, preliminary in vitro studies have shown that this compound interacts with specific enzymes and receptors involved in pain signaling pathways. These interactions suggest that it may have potential applications in the development of new analgesic agents. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate at a molecular level. These techniques allow researchers to predict how the compound will interact with biological targets and to identify potential binding sites. By leveraging computational methods, scientists can accelerate the drug discovery process and prioritize compounds for further experimental validation.

In conclusion, Tert-butyl N-3-amino-2-(1H-indol-3-yl)-2-methylpropylcarbamate (CAS No. 2228910-74-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the carbamate group and indole moiety, contribute to its diverse range of biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it a valuable asset in the quest for novel drug candidates.